Cas no 1694565-97-3 (2-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol)

• Product Name: 2-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol
• CAS No: 1694565-97-3
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5828052
• PubChem ID: 136840651
• Update Time: 2024-01-12

2-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-ethanol, 1,5,6,7-tetrahydro-2-methyl-
• 2-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol
• EN300-1118105
• 1694565-97-3
• 2-{2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol

• Inchi： 1S/C8H14N4O/c1-6-10-8-9-4-7(2-3-13)5-12(8)11-6/h7,13H,2-5H2,1H3,(H,9,10,11)
• InChI Key： AHJCBULYQCAHOI-UHFFFAOYSA-N
• SMILES： C12N=C(C)NN1CC(CCO)CN=2

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 293.8±32.0 °C(Predicted)
• pka: 14.98±0.10(Predicted)